Cas no 53526-66-2 (Cyclopenta[c]pyran-4-carboxylic acid,1-(â-D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,7aS)-)

• Product Name: Cyclopenta[c]pyran-4-carboxylic acid,1-(â-D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,7aS)-
• CAS No: 53526-66-2
• MF: C₂₇H₃₄O₁₄
• MW: 582.550469875336
• CID: 837554
• PubChem ID: 6443018
• Update Time: 2025-04-19

Cyclopenta[c]pyran-4-carboxylic acid,1-(â-D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

• Durantoside II
• -D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,
• -D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,7aS)-
• [ "" ]
• Cyclopenta[c]pyran-4-carboxylic acid, 1-(-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3-(4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7-methyl-, methyl ester, (1S,4aR,6S,7R,7aS)-
• methyl (1S,4aR,6S,7R,7aS)-4a,7-dihydroxy-6-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• FS-9295
• NS00093961
• AKOS040761647
• 53526-66-2
• methyl (1S,4aR,6S,7R,7aS)-4a,7-dihydroxy-6-((E)-3-(4-methoxyphenyl)prop-2-enoyl)oxy-7-methyl-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-1,5,6,7a-tetrahydrocyclopenta(c)pyran-4-carboxylate
• Methyl (1S,4ar,6S,7R,7as)-4a,7-dihydroxy-6-{[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]oxy}-7-methyl-1-{[(2S,3S,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4ah,5H,6H,7H,7ah-cyclopenta[c]pyran-4-carboxylic acid
• Methyl (1S,4ar,6S,7R,7as)-4a,7-dihydroxy-6-(((2E)-3-(4-methoxyphenyl)prop-2-enoyl)oxy)-7-methyl-1-(((2S,3S,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1H,4ah,5H,6H,7H,7ah-cyclopenta(c)pyran-4-carboxylic acid
• Cyclopenta[c]pyran-4-carboxylic acid,1-(â-D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,7aS)-

• Inchi： 1S/C27H34O14/c1-26(34)17(40-18(29)9-6-13-4-7-14(36-2)8-5-13)10-27(35)15(23(33)37-3)12-38-25(22(26)27)41-24-21(32)20(31)19(30)16(11-28)39-24/h4-9,12,16-17,19-22,24-25,28,30-32,34-35H,10-11H2,1-3H3/b9-6+/t16-,17+,19-,20+,21-,22-,24+,25+,26+,27+/m1/s1
• InChI Key： DVQVHBAATHWQAS-OALRNCSFSA-N
• SMILES： O[C@@]12C(C(=O)OC)=CO[C@H]([C@@H]1[C@](C)([C@H](C2)OC(/C=C/C1C=CC(=CC=1)OC)=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 582.19500
• Monoisotopic Mass: 582.19485575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 10
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 803.7±65.0 °C at 760 mmHg
• Flash Point: 263.7±27.8 °C
• PSA: 210.90000
• LogP: -1.64810
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Cyclopenta[c]pyran-4-carboxylic acid,1-(â-D-glucopyranosyloxy)-1,4a,5,6,7,- 7a-hexahydro-4a,7-dihydroxy-6-[[(2E)-3- (4-methoxyphenyl)-1-oxo-2-propenyl]oxy]-7- methyl-,methyl ester,(1S,4aR,6S,7R,7aS)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether